4-Pyridoxic acid 4-Pyridoxic acid 4-pyridoxic acid is a methylpyridine that is 2-methylpyridine substituted by a hydroxy group at C-3, a carboxy group at C-4, and a hydroxymethyl group at C-5. It is the catabolic product of vitamin B6 and is excreted in the urine. It has a role as a mouse metabolite and a human urinary metabolite. It is a member of methylpyridines, a hydroxymethylpyridine, a monohydroxypyridine and a vitamin B6. It is functionally related to an isonicotinic acid. It is a conjugate acid of a 4-pyridoxate.
4-Pyridoxic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
4-Pyridoxic acid is a natural product found in Homo sapiens, Trypanosoma brucei, and other organisms with data available.
The catabolic product of most of VITAMIN B 6; (PYRIDOXINE; PYRIDOXAL; and PYRIDOXAMINE) which is excreted in the urine.
Brand Name: Vulcanchem
CAS No.: 82-82-6
VCID: VC21193587
InChI: InChI=1S/C8H9NO4/c1-4-7(11)6(8(12)13)5(3-10)2-9-4/h2,10-11H,3H2,1H3,(H,12,13)
SMILES: CC1=NC=C(C(=C1O)C(=O)O)CO
Molecular Formula: C8H9NO4
Molecular Weight: 183.16 g/mol

4-Pyridoxic acid

CAS No.: 82-82-6

Cat. No.: VC21193587

Molecular Formula: C8H9NO4

Molecular Weight: 183.16 g/mol

* For research use only. Not for human or veterinary use.

4-Pyridoxic acid - 82-82-6

Specification

Description 4-pyridoxic acid is a methylpyridine that is 2-methylpyridine substituted by a hydroxy group at C-3, a carboxy group at C-4, and a hydroxymethyl group at C-5. It is the catabolic product of vitamin B6 and is excreted in the urine. It has a role as a mouse metabolite and a human urinary metabolite. It is a member of methylpyridines, a hydroxymethylpyridine, a monohydroxypyridine and a vitamin B6. It is functionally related to an isonicotinic acid. It is a conjugate acid of a 4-pyridoxate.
4-Pyridoxic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
4-Pyridoxic acid is a natural product found in Homo sapiens, Trypanosoma brucei, and other organisms with data available.
The catabolic product of most of VITAMIN B 6; (PYRIDOXINE; PYRIDOXAL; and PYRIDOXAMINE) which is excreted in the urine.
CAS No. 82-82-6
Molecular Formula C8H9NO4
Molecular Weight 183.16 g/mol
IUPAC Name 3-hydroxy-5-(hydroxymethyl)-2-methylpyridine-4-carboxylic acid
Standard InChI InChI=1S/C8H9NO4/c1-4-7(11)6(8(12)13)5(3-10)2-9-4/h2,10-11H,3H2,1H3,(H,12,13)
Standard InChI Key HXACOUQIXZGNBF-UHFFFAOYSA-N
SMILES CC1=NC=C(C(=C1O)C(=O)O)CO
Canonical SMILES CC1=NC=C(C(=C1O)C(=O)O)CO
Melting Point 247 - 248 °C

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